1H-Pyrazole-4-carboxamide,3-dimethyl-1-triazenyl)-
Overview
Description
1H-Pyrazole-4-carboxamide, 3-(3,3-dimethyl-1-triazenyl)- is a chemical compound . It is a biochemical reagent that can be used as a biomaterial or organic compound for life science-related research .
Synthesis Analysis
A series of novel pyrazole-4-carboxamides were rationally designed and synthesized . Their structures were characterized by 1H NMR, 13C NMR, and HRMS . A practical method for the synthesis of pyrazole-4-carboxamides was provided . The synthesis of pyrazole-4-carboxamides involves several chemical reactions, including a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, and others .Molecular Structure Analysis
The molecular structure of 1H-Pyrazole-4-carboxamide, 3-(3,3-dimethyl-1-triazenyl)- was characterized by 1H NMR, 13C NMR, and HRMS . The molecular formula is C8H14N6O . The average mass is 210.236 Da and the monoisotopic mass is 210.123001 Da .Chemical Reactions Analysis
The synthesis of 1H-Pyrazole-4-carboxamide, 3-(3,3-dimethyl-1-triazenyl)- involves several chemical reactions . These include a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes, one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride, and others .properties
CAS RN |
21466-00-2 |
|---|---|
Molecular Formula |
C6H10N6O |
Molecular Weight |
182.18 g/mol |
IUPAC Name |
5-[(E)-dimethylaminodiazenyl]-1H-pyrazole-4-carboxamide |
InChI |
InChI=1S/C6H10N6O/c1-12(2)11-10-6-4(5(7)13)3-8-9-6/h3H,1-2H3,(H2,7,13)(H,8,9)/b11-10+ |
InChI Key |
XVZVNGZABZHDKO-ZHACJKMWSA-N |
Isomeric SMILES |
CN(C)/N=N/C1=C(C=NN1)C(=O)N |
SMILES |
CN(C)N=NC1=C(C=NN1)C(=O)N |
Canonical SMILES |
CN(C)N=NC1=C(C=NN1)C(=O)N |
synonyms |
3-(3,3-dimethyl-1-triazeno)pyrazole-4-carboxamide |
Origin of Product |
United States |
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